2-(4,5-Dihydro-thiazol-2-yl)-7-nitro-1H-indole

• Molecular Formula: C11H9N3O2S
• Molecular Weight: 247.28 g/mol
• IUPAC Name: 2-(7-nitro-1H-indol-2-yl)-4,5-dihydro-1,3-thiazole
• InChI: InChI=1S/C11H9N3O2S/c15-14(16)9-3-1-2-7-6-8(13-10(7)9)11-12-4-5-17-11/h1-3,6,13H,4-5H2
• InChI Key: DTLKFCONIOOCOV-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=N1)C2=CC3=C(N2)C(=CC=C3)[N+](=O)[O-]

Description

2-(4,5-Dihydro-thiazol-2-yl)-7-nitro-1H-indole is a useful research compound. Its molecular formula is C11H9N3O2S and its molecular weight is 247.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

7-Nitro-1H-indole-2-carboxylic acid (2-chloro-ethyl)-amide (267 mg, 1 mmol) prepared in Step B was dissolved in dichloroethane (10 mL) and toluene (10 mL), and Lawesson's Reagent (1.29 g, 3.2 mmol) was added thereto. The mixture was refluxed for 4 h, and distilled under reduced pressure. Water was added thereto, and the reaction mixture was extracted with ethyl acetate, dried over anhydrous magnesium sulfate, and filtered. The filtrate was distilled under reduced pressure, and the concentrate was purified by column chromatography to give the title compound as a product of the cyclization reaction (148 mg, Yield 60%).

Synthesis routes and methods II

Procedure details

To a solution of triphenylphosphine oxide (16.7 g) in dichloromethane (30 mL) was slowly added trifluoromethanesulfonic anhydride (5.0 mL) at 0° C., and the mixture was stirred for 10 min and 7-nitro-N-[2-(tritylthio)ethyl]-1H-indole-2-carboxamide (10.1 g) was added. The reaction mixture was stirred at room temperature for 8 hr and concentrated. Saturated aqueous sodium hydrogen carbonate was added, and the mixture was extracted with ethyl acetate. The ethyl acetate layer was washed with saturated brine, dried (MgSO4) and concentrated. The residue was subjected to silica gel column chromatography (ethyl acetate:hexane=1:3) to give the title compound (4.0 g, yield 81%) as yellow crystals.